Cas no 2138817-91-9 (3-(2-Bromoethenyl)thiophene-2-sulfonamide)

• Product Name: 3-(2-Bromoethenyl)thiophene-2-sulfonamide
• CAS No: 2138817-91-9
• MF: C₆H₆BrNO₂S₂
• MW: 268.151338100433
• CID: 6050434
• PubChem ID: 165465558
• Update Time: 2025-06-08

3-(2-Bromoethenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138817-91-9
• EN300-802898
• 3-(2-bromoethenyl)thiophene-2-sulfonamide
• 3-(2-Bromoethenyl)thiophene-2-sulfonamide

• Inchi： 1S/C6H6BrNO2S2/c7-3-1-5-2-4-11-6(5)12(8,9)10/h1-4H,(H2,8,9,10)/b3-1+
• InChI Key： FJPSBMVBZMWDOA-HNQUOIGGSA-N
• SMILES： Br/C=C/C1C=CSC=1S(N)(=O)=O

Computed Properties

• Exact Mass: 266.90233g/mol
• Monoisotopic Mass: 266.90233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.8Ų

Additional information on 3-(2-Bromoethenyl)thiophene-2-sulfonamide

Introduction to 3-(2-Bromoethenyl)thiophene-2-sulfonamide (CAS No. 2138817-91-9)

3-(2-Bromoethenyl)thiophene-2-sulfonamide, identified by the chemical abstracts service number 2138817-91-9, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This heterocyclic sulfonamide derivative combines a thiophene core with a brominated vinyl group, making it a versatile scaffold for the development of novel bioactive molecules. The structural features of this compound position it as a potential candidate for further exploration in drug discovery, particularly in the context of addressing unmet medical needs.

The molecular structure of 3-(2-Bromoethenyl)thiophene-2-sulfonamide consists of a thiophene ring substituted at the 2-position with a sulfonamide group, while the 2-position of the vinyl side chain bears a bromine atom. This particular arrangement of functional groups offers multiple opportunities for interaction with biological targets, including enzymes and receptors. The presence of both bromine and sulfonamide moieties enhances its potential as a pharmacophore, allowing for selective binding and modulation of biological pathways.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and transporters, making them valuable in the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The incorporation of a thiophene ring into sulfonamide structures has further expanded their therapeutic potential, as thiophenes are well-documented for their role in antimicrobial, antiviral, and anti-inflammatory applications.

The brominated vinyl group in 3-(2-Bromoethenyl)thiophene-2-sulfonamide adds an additional layer of complexity to its pharmacological profile. Bromine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and facilitate further derivatization. The electron-withdrawing nature of bromine can also influence the electronic properties of the molecule, potentially affecting its interactions with biological targets. This makes 3-(2-Bromoethenyl)thiophene-2-sulfonamide a promising candidate for structure-activity relationship (SAR) studies aimed at optimizing its bioactivity.

Current research in the field of heterocyclic sulfonamides has highlighted their potential in addressing various therapeutic challenges. For instance, studies have demonstrated that sulfonamide-thiophene derivatives exhibit significant activity against bacterial pathogens that have developed resistance to conventional antibiotics. The mechanism of action often involves inhibition of essential bacterial enzymes or disruption of metabolic pathways critical for survival. Such findings underscore the importance of exploring novel sulfonamide-based compounds like 3-(2-Bromoethenyl)thiophene-2-sulfonamide as alternatives or adjuncts to existing treatments.

The synthesis and characterization of 3-(2-Bromoethenyl)thiophene-2-sulfonamide have been subjects of considerable interest in synthetic organic chemistry. The preparation typically involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The use of modern analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has facilitated the thorough characterization of this compound.

In terms of biological evaluation, 3-(2-Bromoethenyl)thiophene-2-sulfonamide has been subjected to various in vitro assays to assess its potential therapeutic effects. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. For example, studies have shown that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. Additionally, its interaction with other targets such as kinases and transcription factors has been explored, revealing promising leads for further development.

The pharmacokinetic properties of 3-(2-Bromoethenyl)thiophene-2-sulfonamide are also under investigation to determine its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance rates are critical considerations in drug development. Computational modeling techniques have been utilized to predict how this compound might behave within biological systems, providing valuable insights into its potential pharmacokinetic profile before experimental validation is conducted.

Future directions in the study of 3-(2-Bromoethenyl)thiophene-2-sulfonamide include exploring its derivatives through medicinal chemistry libraries designed to optimize potency and selectivity. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its therapeutic index while minimizing off-target effects. Collaborative efforts between synthetic chemists and biologists are essential in this endeavor, ensuring that new analogs are both chemically feasible and biologically relevant.

The broader significance of compounds like 3-(2-Bromoethenyl)thiophene-2-sulfonamide lies in their contribution to the ongoing evolution of pharmaceutical science. As resistance to existing drugs becomes more prevalent and new diseases emerge, there is an urgent need for innovative therapeutic strategies. Sulfonamide derivatives represent a rich area for exploration due to their diverse biological activities and synthetic accessibility. Continued research into molecules such as this one holds promise for addressing current and future healthcare challenges.